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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B7790920

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This guide provides essential, immediate safety and
logistical information for handling Lactose octaacetate, including detailed operational and
disposal plans.

Chemical and Physical Properties

A summary of the key quantitative data for Lactose octaacetate is presented in the table
below for easy reference.
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Property Value References
CAS Number 6291-42-5, 23973-20-8 [11[2][3]
Molecular Formula C28H38019 [1]
Molecular Weight 678.59 g/mol
White to off-white crystalline
Appearance .
solid/powder
75-78 °C or 139-141 °C
Melting Point
(polymorphs)
Storage Temperature 2-8°C (refrigerated)
. Soluble in DCM, DMF, DMSO,
Solubility

EtOAc, MeOH

Personal Protective Equipment (PPE)

While Lactose octaacetate is not classified as a dangerous substance according to the
Globally Harmonized System (GHS), adherence to standard laboratory safety protocols is
essential. The following PPE is recommended to minimize exposure and ensure personal
safety.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards. In situations with a higher risk of splashing, a face
shield should be used in addition to goggles.

e Hand Protection: Chemical-resistant, impervious gloves must be worn. Nitrile gloves are a
suitable option. Always inspect gloves for integrity before use and wash hands thoroughly
after handling.

o Body Protection: A standard laboratory coat should be worn to prevent skin contact. Ensure
the coat is kept clean and laundered professionally if it becomes contaminated.

o Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not required. If dust is generated during handling, a NIOSH-approved
particulate respirator should be used.
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Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Lactose octaacetate from receipt to disposal is critical for
maintaining a safe laboratory environment.

e Receiving and Storage:
o Upon receipt, visually inspect the container for any damage or leaks.

o Store the container tightly closed in a designated, well-ventilated, and refrigerated area at
2-8°C.

o Avoid storing near strong oxidizing agents.
e Preparation and Handling:

o Work in a well-ventilated area, such as a chemical fume hood, especially when weighing
or transferring the powder to minimize inhalation of any dust.

o Before handling, ensure all necessary PPE is correctly worn.

o Use dedicated spatulas and weighing boats for handling the solid.

o Avoid creating dust during transfer.

o If preparing solutions, add the solid to the solvent slowly to avoid splashing.
e In Case of a Spill:

o Ensure adequate ventilation and wear appropriate PPE.

o For a small, dry spill, carefully sweep up the material and place it into a suitable, labeled
container for disposal. Avoid generating dust.

o Prevent the spilled material from entering drains.

o Clean the spill area with a suitable solvent and then with soap and water.
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First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention if irritation persists.

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention if irritation develops.

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention if symptoms occur.

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting. Seek medical attention if you feel unwell.

Disposal Plan

Lactose octaacetate is not classified as a hazardous waste. However, it should not be
disposed of in the regular trash or down the drain.

o Unused Product: Dispose of the unused product and its container through a licensed
professional waste disposal service.

o Contaminated Materials: Any materials contaminated with Lactose octaacetate, such as
gloves, weighing boats, or paper towels, should be placed in a sealed, labeled container and
disposed of as chemical waste according to your institution's guidelines.

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for handling Lactose octaacetate in a
laboratory setting, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Lactose Octaacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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